Cas no 26839-75-8 ((S)-Timolol)

Timolol is a β Receptor blockers can be used for local and systemic administration. Local timolol is used to reduce open-angle glaucoma and ocular hypertension Timolol can also be used in the study of infantile hemangioma, hypertension, myocardial infarction, migraine prevention and atrial fibrillation Timolol can also protect the heart

(S)-Timolol structure

Product Name:(S)-Timolol

CAS No:26839-75-8

Molecular Formula:C₁₃H₂₄N₄O₃S

Molecular Weight:316.41966

CID:53018

PubChem ID:33624

(S)-Timolol Properties

Names and Identifiers

- Timolol
- (S)-1-(tert-Butylamino)-3-[(4-morpholino-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
- (-)-3-MORPHOLINO-4-(3-TERT-BUTYLAMINO-2-HYDROXYPROPOXY)-1,2,5-THIADIAZOLE
- (2S)-1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
- Timolo
- (S)-(-)-(1-tert-butylamino)-3-(4-morpholino-1,2,5-thiadiazol-3-yloxy)-2-propanol
- (S)-(-)-3-(3-tert-butylamino-2-hydroxypropoxy)-4-(N-morpholino)-1,2,5-thiadiazole
- (S)-thymolol
- (S)-timolol
- Betimol
- Blocadren
- Istalol
- Optimol
- S(-)-Timolol maleate
- Timacar
- Timopic
- Timoptic
- Timoptol
- TiMolol Maleate iMpurity
- NCGC00016798-08
- 5JKY92S7BR
- Tox21_110614
- SPBio_003075
- HMS2089I11
- Lopac-T-6394
- DTXSID4023674
- NCGC00016038-02
- (2S)-1-(tert-butylamino)-3-[(4-morpholin-4-yl-1, 2, 5-thiadiazol-3-yl)oxy]propan-2-ol
- Prestwick2_000948
- CAS-26921-17-5
- Lopac0_001189
- (S)-1-(tert-Butylamino)-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propan-2-ol
- DB00373
- Timololum [INN-Latin]
- Timolol (INN)
- AB00513729
- Timolol GFS
- BIDD:GT0073
- TIMOLOL [WHO-DD]
- HMS3259C20
- NCGC00016798-07
- NCGC00022033-04
- (2S)-1-[(1,1-dimethylethyl)amino]-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
- (2S)-1-(tert-butylamino)-3-{[4-(morpholin-4-yl)-1,2,5-thiadiazol-3-yl]oxy}propan-2-ol
- EN300-17982937
- HSDB 6533
- W-107148
- Timolol anhydrous
- NCGC00022033-05
- Timolol [USAN:INN]
- NC00592
- HY-17494
- BRD-K08806317-050-03-6
- (S)-1-(1,1-(Dimethylethyl)amino)-3-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)-2-propanol
- 2-Propanol, 1-((1,1-dimethylethyl)amino)-3-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)-, (S)-
- BDBM50292219
- Timololum
- DTXCID203674
- (S)-1-(TERT-BUTYLAMINO)-3-((4-MORPHOLINO-1,2,5-THIADIAZOL-3-YL)OXY)-2-PROPANOL
- (2S)-1-((1,1-dimethylethyl)amino)-3-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)-2-propanol
- (S)-timolol (anhydrous)
- C07141
- NCGC00016798-02
- 1-(tert-butylamino)-3-[4-(1,4-oxazinan-4-yl)-1,2,5-thiadiazol-3-yloxy]-(2S)-propan-2-ol
- (2S)-3-[(tert-butyl)amino]-1-(4-morpholin-4-yl(1,2,5-thiadiazol-3-yl)oxy)propa n-2-ol
- Timoptic-XE
- GTPL565
- NCGC00016798-06
- (S)-Timolol; Arutimol; L-Timolol
- Timolol (TN)
- NCGC00016798-05
- D08600
- CAS-26839-75-8
- NCGC00022033-02
- NCGC00016798-20
- Tocris-0649
- BPBio1_001008
- NCGC00016798-01
- BSPBio_000916
- Prestwick0_000948
- NCGC00016798-11
- UNII-5JKY92S7BR
- (S)-1-tert-Butylamino-3-(4-morpholin-4-yl-[1,2,5]thiadiazol-3-yloxy)-propan-2-ol
- NS00115928
- TIMOLOL [INN]
- SCHEMBL4912
- AKOS015969764
- 2-Propanol, 1-((1,1-dimethylethyl)amino)-3-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)-, (2S)-
- NCGC00016798-09
- 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]-, (2S)-
- CHEBI:9599
- TIMOLOL [HSDB]
- Oprea1_640981
- NCGC00016038-01
- Tox21_110614_1
- Prestwick3_000948
- TIMOLOL [MI]
- EINECS 248-032-6
- Q413994
- (S)-1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
- NCGC00016798-03
- 26839-75-8
- CS-0009238
- AB00513729-17
- CHEMBL499
- Betimol (TN)
- BRD-K08806317-103-02-5
- S-(-)-3-(3-tert-Butylamino-2-hydroxypropoxy)-4-morpholino-1,2,5-thiadiazole
- Prestwick1_000948
- (S)-Timolol; (2S)-1-[(1,1-Dimethylethyl)amino]-3-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]-2-propanol; 2-Propanol, 1-(tert-butylamino)-3-[(4-morpholino-1,2,5-thiadiazol-3-yl)oxy]-, (S)-(-)- (8CI); 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-[[4-(4-mor
- BRD-K08806317-050-29-1
- BRD-K08806317-051-01-8
- DA-78480
- +Expand
- InChIKey： BLJRIMJGRPQVNF-JTQLQIEISA-N
- Inchi： 1S/C13H24N4O3S/c1-13(2,3)14-8-10(18)9-20-12-11(15-21-16-12)17-4-6-19-7-5-17/h10,14,18H,4-9H2,1-3H3/t10-/m0/s1
- SMILES： CC(C)(C)NC[C@@H](COC1=NSN=C1N2CCOCC2)O

Computed Properties

Exact Mass: 316.156912g/mol
Surface Charge: 0
XLogP3: 1.8
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 7
Monoisotopic Mass: 316.156912g/mol
Monoisotopic Mass: 316.156912g/mol
Topological Polar Surface Area: 108Å²
Heavy Atom Count: 21
Complexity: 310
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

Stability Shelf Life: Solutions of timolol maleate are stable up to a pH of 12. In general, timolol ophthalmic solutions should be protected from light and stored in tight containers at 15-30 °C and protected from freezing. ... Timolol gel-forming ophthalmic solution should be stored at 15-25 °C. /Timolol Maleate/
Dissociation Constants: pKa = 9.21
LogP: 0.95840
PSA: 107.98000
Refractive Index: 1.548
Boiling Point: 487.2 °C at 760 mmHg
Melting Point: 71.5 - 72.5
Flash Point: 248.5 °C
Color/Form: White crystalline powder
Density: 1.224

(S)-Timolol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AF33314-1g	Timolol	26839-75-8	98%	1g	$2168.00	2024-04-20
Enamine	EN300-17982937-0.05g	(2S)-1-(tert-butylamino)-3-{[4-(morpholin-4-yl)-1,2,5-thiadiazol-3-yl]oxy}propan-2-ol	26839-75-8		0.05g	$636.0	2023-09-19
TRC	T443730-1mg	(S)-Timolol	26839-75-8		1mg	$ 190.00	2023-04-12

(S)-Timolol Synthesis

(S)-Timolol Suppliers

Anpel

Audited Supplier

(CAS:26839-75-8)

MR./MRS.:AN PU SHI YAN

Phone:15618996369

Email:shanpel@anpel.com.cn

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2. High-precision analysis of Sr/Ca and Mg/Ca ratios in corals by laser ablationinductively coupled plasma optical emission spectrometry

Wenfeng Deng,Ying Liu,Xianhua Li,Xianglin Tu,Luhua Xie,Hong Zhang J. Anal. At. Spectrom., 2010,25, 84-87
3. Hierarchical NiMoO4@Co3V2O8 hybrid nanorod/nanosphere clusters as advanced electrodes for high-performance electrochemical energy storage†

Bingbing Hu,Yuan Cen,Chuanlan Xu,Qin Xiang,Muhammad Kashif Aslam,Lijun Liu,Sha Li,Yuping Liu,Danmei Yu,Changguo Chen Nanoscale, 2020,12, 3763-3776
4. Solvation of cholesterol in different solvents: a molecular dynamics simulation study

Khair Bux,Syed Tarique Moin Phys. Chem. Chem. Phys., 2020,22, 1154-1167
5. XVIII.—The salting-out effect. Influence of electrolytes on the solubility of m-cresol in water

J. Chem. Soc., 1928, 127-129
6. Columnar liquid crystalline assembly of doubly discotic supermolecules based on tetra-triphenylene-substituted phthalocyanine†

Jianjun Miao Soft Matter, 2010,6, 2072-2079
7. Complementarity between distance- and probability-based methods of gene neighbourhood identification for pathway reconstruction

Junha Shin,Tak Lee,Hanhae Kim,Insuk Lee Mol. BioSyst., 2014,10, 24-29
8. Novel N-acyloxytrialkylammonium salts as initiators for free radical polymerization of methacrylates†

Omari E. Ansong,Susan Jansen,Yen Wei,Gregory Pomrink,Hui Lu,Shuxi Li,Yi Guo J. Mater. Chem., 2007,17, 4499-4507
9. Rapid high performance screening method using UHPLC-MS to quantify 12 polyphenol compounds in fresh apples

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10. Materials chemistry communications. Ab initio determination of molecular structures using high-resolution powder diffraction data from a laboratory X-ray source

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